Cas no 1805516-77-1 (Ethyl 2-aminomethyl-4-cyano-6-mercaptophenylacetate)

• Product Name: Ethyl 2-aminomethyl-4-cyano-6-mercaptophenylacetate
• CAS No: 1805516-77-1
• MF: C₁₂H₁₄N₂O₂S
• MW: 250.316761493683
• CID: 4946093
• Update Time: 2025-06-23

Ethyl 2-aminomethyl-4-cyano-6-mercaptophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-aminomethyl-4-cyano-6-mercaptophenylacetate

• Inchi： 1S/C12H14N2O2S/c1-2-16-12(15)5-10-9(7-14)3-8(6-13)4-11(10)17/h3-4,17H,2,5,7,14H2,1H3
• InChI Key： KAWCPENKIOGACT-UHFFFAOYSA-N
• SMILES： SC1=CC(C#N)=CC(CN)=C1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 313
• XLogP3: 0.8
• Topological Polar Surface Area: 77.1

Additional information on Ethyl 2-aminomethyl-4-cyano-6-mercaptophenylacetate

Ethyl 2-aminomethyl-4-cyano-6-mercaptophenylacetate (CAS No. 1805516-77-1): An Overview of Its Properties and Applications

Ethyl 2-aminomethyl-4-cyano-6-mercaptophenylacetate (CAS No. 1805516-77-1) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including an aminomethyl, cyano, and mercaptophenyl group, offers a wide range of potential applications in drug development and chemical synthesis.

The aminomethyl group in Ethyl 2-aminomethyl-4-cyano-6-mercaptophenylacetate provides the molecule with enhanced reactivity and the ability to form stable complexes with various metal ions. This property makes it a valuable intermediate in the synthesis of metallopharmaceuticals, which are used in diagnostic imaging and therapeutic applications. Recent studies have shown that compounds containing aminomethyl groups can improve the solubility and bioavailability of drugs, making them more effective in treating various diseases.

The presence of the cyano group in Ethyl 2-aminomethyl-4-cyano-6-mercaptophenylacetate imparts additional chemical versatility. The cyano group is known for its strong electron-withdrawing properties, which can influence the electronic structure of the molecule and enhance its reactivity. This characteristic is particularly useful in the design of new drugs that target specific biological pathways. For instance, compounds with cyano groups have been shown to exhibit potent anticancer activity by inhibiting key enzymes involved in tumor growth.

The mercaptophenyl group in Ethyl 2-aminomethyl-4-cyano-6-mercaptophenylacetate is another key feature that contributes to its biological activity. The thiol (-SH) moiety in the mercaptophenyl group can form disulfide bonds with other thiol-containing molecules, making it a valuable tool in redox chemistry and protein engineering. Recent research has demonstrated that compounds with mercaptophenyl groups can act as antioxidants, protecting cells from oxidative stress and damage. Additionally, these compounds have shown promise in the treatment of neurodegenerative diseases by modulating intracellular redox balance.

In terms of its physical properties, Ethyl 2-aminomethyl-4-cyano-6-mercaptophenylacetate is a white to off-white solid at room temperature. It is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. This solubility profile makes it suitable for use in both aqueous and organic reaction media, providing flexibility in synthetic protocols.

The synthesis of Ethyl 2-aminomethyl-4-cyano-6-mercaptophenylacetate typically involves a multi-step process that includes the formation of the aminomethyl, cyano, and mercaptophenyl groups on a phenyl ring. One common approach involves the reaction of a suitable phenol derivative with an appropriate nitrile and thiol reagent, followed by esterification to form the final product. The choice of reagents and reaction conditions can significantly impact the yield and purity of the final compound, making careful optimization essential for large-scale production.

In pharmaceutical research, Ethyl 2-aminomethyl-4-cyano-6-mercaptophenylacetate has been explored as a potential lead compound for drug discovery. Its unique combination of functional groups allows it to interact with multiple biological targets, making it a promising candidate for developing multi-target drugs. For example, recent studies have shown that derivatives of this compound exhibit potent antiviral activity against several RNA viruses, including influenza and hepatitis C virus (HCV). These findings highlight the potential of Ethyl 2-aminomethyl-4-cyano-6-mercaptophenylacetate as a starting point for developing broad-spectrum antiviral agents.

Beyond its pharmaceutical applications, Ethyl 2-aminomethyl-4-cyano-6-mercaptophenylacetate has also found use in materials science. The presence of multiple functional groups makes it an attractive building block for designing functional polymers and supramolecular assemblies. These materials can be tailored for various applications, such as drug delivery systems, sensors, and catalyst supports.

In conclusion, Ethyl 2-aminomethyl-4-cyano-6-mercaptophenylacetate (CAS No. 1805516-77-1) is a multifaceted compound with significant potential in medicinal chemistry, pharmaceutical research, and materials science. Its unique combination of aminomethyl, cyano, and mercaptophenyl groups provides a robust platform for developing new drugs and materials with diverse applications. As research continues to uncover new properties and uses for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.